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Compound of Interest

Compound Name: pyridazine-3-thiol

Cat. No.: B7778648

Get Quote

Status: Active | Tier: Level 3 (Specialist Support) Compound Class: Heteroaromatic Thiol /

Thione Tautomer Primary Hazards: Stench, Skin/Eye Irritation, Respiratory Sensitization

(Potential)

Part 1: Immediate Hazard Identification (The "Red
Box")
Q: What are the critical emergency response parameters for this compound? A: Treat

Pyridazine-3-thiol as a high-risk irritant with severe olfactory impact.
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Parameter Specification Critical Action

GHS Signal WARNING
Do not inhale dust/mist.[1][2][3]

[4][5]

H-Codes
H315 (Skin), H319 (Eye), H335

(Resp)

Use full-face respirator if

outside hood.

Odor Threshold < 1 ppb (Estimated)
Evacuate lab if strong odor

persists outside hood.

Flash Point >110°C (Predicted)
Combustible; keep away from

open flames.

Incompatibility
Strong Oxidizers, Strong

Bases

Violent Reaction Risk: Do not

mix with concentrated

or

.

Q: I have spilled a solid amount (approx. 500 mg) on the bench. What is the immediate

protocol? A:DO NOT wipe with dry paper towels; this disperses aerosols.

Isolate: Alert nearby personnel and cordon off the area.

Neutralize: Cover the spill gently with a paper towel soaked in 10% Sodium Hypochlorite

(Bleach).

Wait: Allow 15 minutes for oxidation (conversion of thiol to non-volatile sulfonic acid).

Clean: Wipe up with further bleach-soaked pads, then water. Dispose of as hazardous

chemical waste.[6][7]

Part 2: Operational Handling & Engineering Controls
Q: Why does this compound require specific "stench" protocols even if the SDS doesn't

explicitly flag it as fatal? A: While the acute toxicity (LD50) may not be fatal in small doses,

heteroaromatic thiols possess a high vapor pressure relative to their odor detection threshold.
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The Mechanism: The sulfhydryl (-SH) group binds rapidly to olfactory receptors.

The Risk: Olfactory fatigue occurs quickly; you may stop smelling it while exposure

continues, leading to respiratory mucosal irritation.

The Solution: You must create a "closed-loop" handling system.

Diagram 1: Safe Handling & Synthesis Workflow
This workflow illustrates the "Closed-Loop" principle to prevent odor escape and oxidation.
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Caption: Figure 1. Closed-loop handling workflow. Note the mandatory venting through a

bleach scrubber to neutralize volatile thiols.

Part 3: Experimental Troubleshooting & Chemistry
Q: My reaction yield is lower than expected, and I see a dimer impurity. What happened? A:

You likely experienced Oxidative Dimerization.

Cause: Pyridazine-3-thiol is prone to oxidation in air, forming 3,3'-dipyridazinyl disulfide.

This is accelerated in basic media where the thiolate anion (

) is generated.

Correction:

Degas Solvents: Sparge all solvents with Argon/Nitrogen for 20 mins before use.
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Reducing Agents: Add a scavenger like DTT (Dithiothreitol) or TCEP if the disulfide

formation is reversible and unwanted.

Tautomer Check: Remember that in solution, this compound exists in equilibrium with

pyridazine-3(2H)-thione. If you are attempting S-alkylation, ensure you use a non-

nucleophilic base (e.g.,

) to favor the thiolate form without competing side reactions.

Q: How do I remove the "rotten cabbage" smell from my glassware after the experiment? A:

Standard soap and water will not work; they only displace the hydrophobic thiol. Protocol:

Soak: Submerge all contaminated glassware in a bath of 10% Bleach (Sodium Hypochlorite)

or Hydrogen Peroxide (3%) for 2 hours.

Chemistry:

(Sulfonic acid is odorless and water-soluble).

Rinse: Rinse with water, then Acetone.

Verify: Sniff test (cautiously). If odor remains, repeat oxidation.

Q: Can I use this compound in a biological assay? A: Proceed with caution.

Interference: Free thiols often cause Pan-Assay Interference (PAINS) by reacting non-

specifically with protein cysteines or chelating metal ions in the assay buffer.

Validation: Always run a control arm with a standard thiol (e.g., mercaptoethanol) to rule out

non-specific redox activity.

Part 4: Storage & Stability
Q: The solid has turned from pale yellow to dark orange. Is it still usable? A: The color change

indicates surface oxidation or polymerization.

Test: Run a TLC (Thin Layer Chromatography). The disulfide impurity is typically much less

polar than the free thiol.
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Purification: If degradation is <10%, you can recrystallize from ethanol under an inert

atmosphere. If >10%, repurify via column chromatography, but ensure the silica is

neutralized to prevent acid-catalyzed decomposition.

Storage Condition Recommendation Reason

Temperature 2–8°C (Refrigerated) Retards auto-oxidation rates.

Atmosphere Argon/Nitrogen
Critical: Oxygen converts thiol

to disulfide.

Container Amber Glass
Protects from light-induced

radical formation.

Seal Parafilm + Desiccator
Prevents moisture absorption

(Hygroscopic).

Part 5: Emergency Response Logic
Diagram 2: Spill Response Decision Tree
This logic gate ensures the correct response based on spill magnitude.
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Spill Detected

Is spill > 1 gram?

Check Ventilation:
Is Fume Hood Active?

Yes (>1g)

Minor Spill Protocol:
1. Cover with Bleach-soaked pads

2. Wait 15 mins
3. Dispose as Haz Waste

No (<1g)

EVACUATE LAB
Call EHS / Hazmat

No (Outside Hood)

Containment:
Close Hood Sash

Turn off Ignition Sources

Yes (Contained)

Click to download full resolution via product page

Caption: Figure 2. Decision matrix for Pyridazine-3-thiol spills. Note that any spill outside a

fume hood >1g triggers evacuation due to odor dispersion risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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